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Compound of Interest

Compound Name: 2-(4-Methylphenyl)acetohydrazide

Cat. No.: B1298582

Molecular Profile of 2-(4-
Methylphenyl)acetohydrazide

2-(4-Methylphenyl)acetohydrazide is a chemical compound with applications in the synthesis
of various heterocyclic systems. This technical guide provides a summary of its core molecular
data.

Quantitative Molecular Data

The fundamental molecular properties of 2-(4-Methylphenyl)acetohydrazide are summarized
in the table below for easy reference.

Property Value
Molecular Formula CoH12N20[1][2]
Molecular Weight 164.21 g/mol [2]
CAS Number 57676-54-7[1]

Synthesis Protocol

A reported method for the synthesis of 2-(4-Methylphenyl)acetohydrazide involves the
reaction of methyl (4-methylphenyl)acetate with hydrazine hydrate.[2]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1298582?utm_src=pdf-interest
https://www.benchchem.com/product/b1298582?utm_src=pdf-body
https://www.benchchem.com/product/b1298582?utm_src=pdf-body
https://www.molbase.com/cas/57676-54-7.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3589041/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3589041/
https://www.molbase.com/cas/57676-54-7.html
https://www.benchchem.com/product/b1298582?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3589041/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Procedure: To a solution of methyl (4-methylphenyl)acetate (2 g, 12.18 mmol) in
methanol (20 mL), hydrazine hydrate (2 mL) was added. The reaction mixture was stirred at
room temperature for 6 hours. After the completion of the reaction, the methanol was removed
under a vacuum. Water was then added, and the precipitated solid was filtered and dried. The
resulting compound was recrystallized from a methanol:water (2:1) mixture by slow evaporation
to yield single crystals.[2]

Structural and Property Relationships

The following diagram illustrates the logical relationship between the chemical's name, its
structural components, and its resulting molecular formula and weight.
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Caption: Logical relationship of 2-(4-Methylphenyl)acetohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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